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Compound of Interest

N-(4-
Compound Name:
ethoxyphenyl)ethanesulfonamide

cat. No.: B2376059

An In-depth Technical Guide to the Physical and Chemical Properties of N-(4-
ethoxyphenyl)ethanesulfonamide

Introduction

N-(4-ethoxyphenyl)ethanesulfonamide is a chemical compound belonging to the
sulfonamide class. This guide provides a comprehensive overview of its known physical and
chemical properties, drawing from available data for researchers, scientists, and professionals
in drug development. The structural characteristics of this molecule, featuring an ethanesulfonyl
group attached to the nitrogen of a 4-ethoxyaniline moiety, suggest its potential for further
investigation in medicinal chemistry and materials science.

Chemical Identity and Structure

The fundamental identity of N-(4-ethoxyphenyl)ethanesulfonamide is established by its
unique chemical identifiers and molecular structure.
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Identifier Value Reference
CAS Number 57616-19-0 [1][21[3]
Molecular Formula C10H15NO3S [1]
Molecular Weight 229.3 g/mol [1]

SMILES ces=0) [4]

(=0)NC1=CC=C(OCC)C=C1

Physicochemical Properties

This section summarizes the key physical and chemical properties of N-(4-
ethoxyphenyl)ethanesulfonamide. Limited experimental data is available for some
properties; where data is absent, it is noted.

Property Value Reference
Boiling Point No data available [1114]

LogP 3.00070 [2]

Polar Surface Area (PSA) 63.78000 A2 [2]

Storage Store in a dry, sealed place [1]

Spectroscopic Data

While specific spectra are not publicly available in the search results, several chemical
suppliers indicate the availability of spectroscopic data for N-(4-
ethoxyphenyl)ethanesulfonamide upon request. This typically includes:

'H NMR (Proton Nuclear Magnetic Resonance)

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

MS (Mass Spectrometry)

IR (Infrared Spectroscopy)
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e HPLC (High-Performance Liquid Chromatography)

Researchers can obtain these data sets from commercial suppliers for detailed structural
confirmation and purity analysis.[1][3]

Experimental Protocols
General Synthesis of N-(4-
ethoxyphenyl)ethanesulfonamide

A standard method for the synthesis of N-(4-ethoxyphenyl)ethanesulfonamide involves the
reaction of 4-ethoxyaniline (p-phenetidine) with ethanesulfonyl chloride. This reaction is
typically carried out in the presence of a base, such as pyridine or triethylamine, to neutralize
the hydrochloric acid byproduct.

Materials:

4-ethoxyaniline

Ethanesulfonyl chloride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Hydrochloric acid (for workup)

Sodium sulfate (for drying)

Procedure:

e Dissolve 4-ethoxyaniline in dichloromethane in a round-bottom flask.

e Add pyridine to the solution and cool the mixture in an ice bath.

o Slowly add ethanesulfonyl chloride to the cooled solution with stirring.
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¢ Allow the reaction to warm to room temperature and stir for several hours until completion
(monitored by TLC).

+ Wash the reaction mixture with dilute hydrochloric acid to remove excess pyridine.

e Wash with water and then with brine.

* Dry the organic layer over anhydrous sodium sulfate.

» Filter and concentrate the solvent under reduced pressure to yield the crude product.

» Purify the crude product by recrystallization or column chromatography to obtain pure N-(4-
ethoxyphenyl)ethanesulfonamide.

Visualizations
Synthesis Workflow

The following diagram illustrates the general synthetic pathway for N-(4-
ethoxyphenyl)ethanesulfonamide.

General Synthesis Workflow

4-Ethoxyaniline Ethanesulfonyl Chloride Base (e.g., Pyridine)

Catalyst/Acid Scavenger

Sulfonylation Reaction

N-(4-ethoxyphenyl)ethanesulfonamide

Click to download full resolution via product page
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Caption: General Synthesis of N-(4-ethoxyphenyl)ethanesulfonamide.

Properties Overview

This diagram shows the logical relationship between the compound's identity and its
physicochemical properties.

Physicochemical Properties Overview

{N-(4-ethoxyphenyl)ethanesulfonamide | CAS: 57616-19-0}

Molecular Properties Solubility-Related Properties
Physical Properties Storage
Formula: C10H15NO3S LogP: 3.00070
Boiling Point: N/A Dry, sealed place
Weight: 229.3 g/mol PSA: 63.78 A2

Click to download full resolution via product page

Caption: Overview of N-(4-ethoxyphenyl)ethanesulfonamide Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2376059#n-4-ethoxyphenyl-ethanesulfonamide-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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